Cas no 114915-67-2 (3H-Indeno[1,2-c]pyridazin-3-one,8-amino-2,4,4a,5-tetrahydro-)

• Product Name: 3H-Indeno[1,2-c]pyridazin-3-one,8-amino-2,4,4a,5-tetrahydro-
• CAS No: 114915-67-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 204649
• PubChem ID: 362753
• Update Time: 2025-04-19

3H-Indeno[1,2-c]pyridazin-3-one,8-amino-2,4,4a,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Indeno[1,2-c]pyridazin-3-one,8-amino-2,4,4a,5-tetrahydro-
• 8-amino-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
• 2,4,4a,5-Tetrahydro-8-amino-3H-indeno(1,2-c)pyridazin-3-one
• 114915-67-2
• 8-Amino-2,4,4a,5-tetrahydro-3H-indeno[1,2-c]pyridazin-3-one
• NSC627012
• DTXSID20921546
• 8-Amino-4a,5-dihydro-4H-indeno[1,2-c]pyridazin-3-ol
• CHEMBL1993278
• 3H-Indeno(1,2-c)pyridazin-3-one, 2,4,4a,5-tetrahydro-8-amino-
• NSC-627012
• NCI60_008571

• Inchi： 1S/C11H11N3O/c12-8-2-1-6-3-7-4-10(15)13-14-11(7)9(6)5-8/h1-2,5,7H,3-4,12H2,(H,13,15)
• InChI Key： SHLKSZCXCGJHBR-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C3C=C(C=CC=3C2)N)=NN1

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48